N-(3-methoxybenzyl)-2-((2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-2-[(2-oxo-5,6,7,8-tetrahydro-1H-quinazolin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H21N3O3S/c1-24-13-6-4-5-12(9-13)10-19-16(22)11-25-17-14-7-2-3-8-15(14)20-18(23)21-17/h4-6,9H,2-3,7-8,10-11H2,1H3,(H,19,22)(H,20,21,23)
• InChI Key: VQKILXZHAUKVHG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CSC2=NC(=O)NC3=C2CCCC3
• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol

Description

N-(3-methoxybenzyl)-2-((2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H21N3O3S and its molecular weight is 359.44. The purity is usually 95%.
BenchChem offers high-quality N-(3-methoxybenzyl)-2-((2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-methoxybenzyl)-2-((2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research on related compounds focuses on the synthesis of nitrogen-containing rings, highlighting the versatility of such structures in forming various organic compounds through displacement reactions (Beak & Selling, 1989). The ability to manipulate these structures opens pathways for the creation of novel compounds with specific chemical properties.

Antibacterial Activity

A study by Singh et al. (2010) on pyridinyl/quinazolinyl/azetidinonyl/thiazolidinonyl triazoles, structures similar to the compound , demonstrates their significant antibacterial activity against various bacterial strains (Singh et al., 2010). This suggests potential applications in developing new antibiotics or antimicrobial agents.

Structural and Spectroscopic Studies

Karmakar et al. (2007) explored the structural aspects of amide-containing isoquinoline derivatives, revealing insights into their complex formation and fluorescence properties (Karmakar et al., 2007). Such research underlines the importance of these compounds in materials science, especially for their photophysical properties.

Catalytic Applications

The research by Ebrahimipour et al. (2018) on a mixed-ligand Cu(II) Schiff base complex showcases the catalytic efficiency of these compounds in synthesizing organic structures like 2-amino-4H-pyrans and tetrahydro-4H-chromenes (Ebrahimipour et al., 2018). This highlights their potential role in facilitating various chemical reactions.

Antitumor and Radiopharmaceutical Research

Al-Salahi et al. (2018) discussed the synthesis and radiolabeling of a related benzoquinazoline compound for tumor imaging in mice (Al-Salahi et al., 2018). Such studies indicate the relevance of these compounds in developing diagnostic tools or treatments in oncology.